Cas no 1338065-51-2 (2-(isocyanatomethyl)-5-(trifluoromethyl)furan)

• Product Name: 2-(isocyanatomethyl)-5-(trifluoromethyl)furan
• CAS No: 1338065-51-2
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 5966118
• PubChem ID: 129984483
• Update Time: 2025-10-05

2-(isocyanatomethyl)-5-(trifluoromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-5-(trifluoromethyl)furan
• 1338065-51-2
• EN300-1933497

• Inchi： 1S/C7H4F3NO2/c8-7(9,10)6-2-1-5(13-6)3-11-4-12/h1-2H,3H2
• InChI Key： WUGFRJLCGYJFEQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CN=C=O)O1)(F)F

Computed Properties

• Exact Mass: 191.01941286g/mol
• Monoisotopic Mass: 191.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(isocyanatomethyl)-5-(trifluoromethyl)furan

Recent Advances in the Application of 2-(Isocyanatomethyl)-5-(Trifluoromethyl)Furan (CAS: 1338065-51-2) in Chemical Biology and Pharmaceutical Research

2-(Isocyanatomethyl)-5-(trifluoromethyl)furan (CAS: 1338065-51-2) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features and reactivity. This heterocyclic compound, characterized by the presence of an isocyanate group and a trifluoromethyl substituent, has garnered significant attention in recent years for its potential applications in drug discovery and development. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the isocyanate moiety provides a reactive handle for further functionalization, making this compound particularly valuable for the synthesis of biologically active molecules.

Recent studies have explored the use of 2-(isocyanatomethyl)-5-(trifluoromethyl)furan as a key intermediate in the synthesis of novel protease inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its successful incorporation into a series of irreversible covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers utilized the isocyanate group to form stable urea linkages with the catalytic cysteine residue, while the trifluoromethyl furan moiety contributed to improved membrane permeability and target engagement. This approach yielded compounds with sub-micromolar inhibitory activity and excellent selectivity profiles.

In the field of antibody-drug conjugates (ADCs), 2-(isocyanatomethyl)-5-(trifluoromethyl)furan has shown promise as a linker component. A recent patent application (WO2023056421) describes its use in creating stable, self-immolative linkers that release payloads under specific physiological conditions. The trifluoromethyl group was found to enhance the stability of the linker in circulation while maintaining efficient payload release upon internalization, addressing a key challenge in ADC development. This innovation has potential applications in targeted cancer therapies, particularly for solid tumors.

The compound's utility extends to materials science applications as well. Research published in ACS Applied Materials & Interfaces (2024) reported its incorporation into novel polymer networks for drug delivery systems. The isocyanate group enabled cross-linking with polyols to form polyurethane matrices with tunable degradation rates, while the trifluoromethyl furan moiety imparted enhanced hydrophobicity and controlled release properties. These materials demonstrated improved loading capacity for hydrophobic drugs compared to conventional polymer systems.

From a synthetic chemistry perspective, recent methodological advances have improved access to 2-(isocyanatomethyl)-5-(trifluoromethyl)furan and its derivatives. A 2023 Organic Letters publication detailed a streamlined one-pot synthesis from commercially available 5-(trifluoromethyl)furfural, featuring a novel isocyanatation protocol using diphosgene under mild conditions. This development has significantly reduced production costs and improved scalability, facilitating broader adoption in pharmaceutical research.

Looking forward, the unique properties of 2-(isocyanatomethyl)-5-(trifluoromethyl)furan position it as a valuable tool for addressing several challenges in drug development. Its combination of structural features enables the creation of compounds with optimized pharmacokinetic profiles and target engagement characteristics. Ongoing research is exploring its application in PROTACs (proteolysis targeting chimeras), where the isocyanate group can serve as a warhead for E3 ligase recruitment, and the trifluoromethyl furan moiety can enhance cellular permeability of these typically large molecules.